2-[3-(4-bromophenyl)-6-oxopyridazin-1-yl]-N-cyclopentylacetamide

• IUPAC Name: 2-[3-(4-bromophenyl)-6-oxopyridazin-1-yl]-N-cyclopentylacetamide
• InChI: InChI=1S/C17H18BrN3O2/c18-13-7-5-12(6-8-13)15-9-10-17(23)21(20-15)11-16(22)19-14-3-1-2-4-14/h5-10,14H,1-4,11H2,(H,19,22)
• InChI Key: GTQLUEJWDHUWJK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)CN2C(=O)C=CC(=N2)C3=CC=C(C=C3)Br
• Molecular Formula: C17H18BrN3O2
• Molecular Weight: 376.2 g/mol

Description

2-[3-(4-bromophenyl)-6-oxopyridazin-1-yl]-N-cyclopentylacetamide, also known as BAY 41-2272, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of pyridazinone derivatives and has been shown to have various biochemical and physiological effects.

Scientific Research Applications

Heterocyclic Compound Synthesis

Research has shown the utility of related bromophenyl compounds in synthesizing a variety of heterocyclic compounds. For instance, El-Hashash et al. (2015) describe using 4-(4-bromophenyl)-4-oxobut-2-enoic acid, a compound structurally similar to 2-[3-(4-bromophenyl)-6-oxopyridazin-1-yl]-N-cyclopentylacetamide, to synthesize a series of aroylacrylic acids, pyridazinones, and furanones derivatives, which could have antibacterial activities [El-Hashash et al., 2015].

Molecular Structure Studies

Bortoluzzi et al. (2011) conducted a study on the structure of a compound containing a bromophenyl and pyridazinone group. They analyzed the molecular structure, which involved two cyclic groups linked by a methylene spacer, providing insights into the structural characteristics of such compounds [Bortoluzzi et al., 2011].

Antimicrobial and Antifungal Properties

A variety of research has been conducted on the antimicrobial and antifungal properties of compounds with bromophenyl and pyridazinone components. Darwish et al. (2014) synthesized new heterocyclic compounds incorporating sulfamoyl moiety with potential antimicrobial agents [Darwish et al., 2014]. Similarly, Nessim (2017) explored Pyridazinone derivatives for base oil improvement, focusing on their multi-actions including antioxidative properties [Nessim, 2017]. Hudkins et al. (2011) investigated a pyridazin-3-one derivative for potential use in treating attentional and cognitive disorders [Hudkins et al., 2011].

Antioxidant Activities

Kadhum et al. (2011) studied the antioxidant activity of new coumarin derivatives, highlighting the potential of such compounds in medical applications [Kadhum et al., 2011].